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Introduction
ACY-775 is a potent and highly selective small molecule inhibitor of Histone Deacetylase 6

(HDAC6).[1][2][3] Unlike other histone deacetylases, HDAC6 is primarily located in the

cytoplasm and plays a crucial role in a variety of cellular processes, including protein quality

control, cell motility, and intracellular transport, largely through the deacetylation of non-histone

protein substrates. This technical guide provides an in-depth overview of the core downstream

signaling pathways modulated by ACY-775, supported by quantitative data, detailed

experimental protocols, and pathway visualizations.

Core Mechanism of Action
ACY-775 exerts its biological effects through the specific inhibition of the enzymatic activity of

HDAC6. This selectivity is a key feature, minimizing off-target effects associated with pan-

HDAC inhibitors.

Data Presentation: Inhibitory Activity and Selectivity
The potency and selectivity of ACY-775 have been quantified in various studies. The following

table summarizes its inhibitory concentrations (IC50) against HDAC6 and other HDAC

isoforms.
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HDAC6
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HDAC3

IC50 (nM)

Selectivity

(HDAC1/H

DAC6)

Reference

ACY-775 7.5 2123 2570 11223 ~283-fold [1]

ACY-738 1.7 - - -

60 to 1500-

fold over

class I

[1][3]

Tubastatin

A
15 >1000 >1000 >1000 >66-fold [3]

Ricolinosta

t (ACY-

1215)

5.0 - - -
>10-fold

over class I
[3][4]

Citarinostat

(ACY-241)
2.6 - - 46 ~18-fold [3][4]

Primary Downstream Signaling Pathway:
Modulation of α-Tubulin Acetylation
The most well-characterized downstream effect of ACY-775 is the hyperacetylation of α-tubulin,

a primary substrate of HDAC6. This post-translational modification is critical for microtubule

stability and function, impacting intracellular transport and cell morphology.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3870780/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3870780/
https://www.selleckchem.com/subunits/HDAC6_HDAC_selpan.html
https://www.selleckchem.com/subunits/HDAC6_HDAC_selpan.html
https://www.selleckchem.com/subunits/HDAC6_HDAC_selpan.html
https://www.benchchem.com/pdf/A_Comparative_Analysis_Hdac6_IN_22_Versus_Next_Generation_HDAC6_Inhibitors.pdf
https://www.selleckchem.com/subunits/HDAC6_HDAC_selpan.html
https://www.benchchem.com/pdf/A_Comparative_Analysis_Hdac6_IN_22_Versus_Next_Generation_HDAC6_Inhibitors.pdf
https://www.benchchem.com/product/b15586464?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ACY-775

HDAC6

Inhibits

Acetylated α-Tubulin

Deacetylates

Deacetylated α-Tubulin Increased Microtubule
Stability & Flexibility

Altered Intracellular
Transport

 

ACY-775

HDAC6

Inhibits

HSP90

Deacetylates

Acetylated HSP90

Altered Chaperone
Activity

Client Protein
Degradation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ACY-775

HDAC6

Inhibits

Acetylated STAT3
(Inactive)

Promotes

STAT3

Deacetylates

Phosphorylated STAT3
(Active)

Promotes
Phosphorylation

Altered Gene
Expression

Inhibits

Promotes

 

Cell Treatment

Cell Lysis

Protein Quantification

SDS-PAGE

Protein Transfer

Blocking

Primary Antibody
Incubation

Secondary Antibody
Incubation

Detection

Analysis

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15586464?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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